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Compound of Interest

Compound Name: Azepan-4-ol hydrochloride

Cat. No.: B1439870 Get Quote

An In-depth Technical Guide to Azepan-4-ol Hydrochloride: A Versatile Building Block in

Modern Drug Discovery

Abstract
Azepan-4-ol hydrochloride is a pivotal heterocyclic building block, finding increasing

application in the synthesis of complex molecular architectures for pharmaceutical and

materials science research. This guide provides an in-depth analysis of its chemical identity,

physicochemical properties, and critical safety profile. We delve into the strategic importance of

the azepane scaffold in medicinal chemistry, highlighting its role in the development of novel

therapeutics, particularly for neurological disorders. This document further outlines

representative synthetic and analytical workflows, offering field-proven insights into its practical

application and characterization for researchers, scientists, and drug development

professionals.

Chemical Identity and Physicochemical Properties
Azepan-4-ol hydrochloride belongs to the class of saturated seven-membered nitrogen-

containing heterocycles, known as azepanes. The presence of a hydroxyl group at the 4-

position and its formulation as a hydrochloride salt enhance its utility as a synthetic

intermediate, improving its stability and handling characteristics compared to the free base

(Azepan-4-ol, CAS 39888-51-2)[1][2]. The hydrochloride salt form is typically a stable, solid

material suitable for a wide range of chemical transformations.
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Key identifying information and properties are summarized below.

Property Value Source(s)

CAS Number 1159823-34-3 [3][4][5][6]

Molecular Formula C₆H₁₄ClNO [3][4][6]

Molecular Weight 151.63 g/mol [3][4][6]

Synonyms
4-Hydroxyazepane

hydrochloride
N/A

Purity Commonly available at ≥97% [4]

MDL Number MFCD11053644 [3][6]

InChI Key
UQYAGKOXTPXDMW-

UHFFFAOYSA-N
[4][6]

Storage

Store in a dry, sealed container

at room temperature under an

inert atmosphere.

[3][7]

Note: Stereoisomers exist, including (S)-Azepan-4-ol hydrochloride (CAS: 2416991-36-9)

and (R)-Azepan-4-ol hydrochloride (CAS: 2365390-45-8), which are critical for

stereoselective synthesis.[7][8]

Health and Safety Profile: A Self-Validating System
Understanding the toxicological profile of any chemical reagent is the foundation of safe and

reproducible science. Azepan-4-ol hydrochloride is classified as a hazardous substance, and

adherence to safety protocols is mandatory. The following GHS hazard classifications

necessitate specific handling procedures to create a self-validating system of safety where

risks are inherently mitigated.
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Hazard Statement Code Description
Precautionary
Measures
(Examples)

Harmful if swallowed H302

Ingestion may lead to

adverse health

effects.

Do not eat, drink, or

smoke when using

this product. If

swallowed, call a

poison center or

doctor.[6][9]

Causes skin irritation H315

Direct contact can

cause skin redness,

itching, and

inflammation.

Wear protective

gloves and clothing.

Wash skin thoroughly

after handling.[6][9]

Causes serious eye

irritation
H319

Can cause significant,

but reversible, eye

damage upon contact.

Wear safety glasses

with side-shields or

goggles. If in eyes,

rinse cautiously with

water for several

minutes.[10]

May cause respiratory

irritation
H335

Inhalation of dust may

irritate the respiratory

tract.

Use only outdoors or

in a well-ventilated

area. Avoid breathing

dust.[6][9]

Causality in Safety: The hydrochloride salt form, while improving stability, can be corrosive and

irritating. The primary amine within the azepane ring is basic and can interact with biological

macromolecules, leading to irritation. Therefore, the consistent use of personal protective

equipment (PPE) such as gloves, eye protection, and lab coats, along with handling in a fume

hood, is a non-negotiable aspect of its use.

The Azepane Scaffold: A Privileged Structure in
Medicinal Chemistry
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The seven-membered azepane ring is a "privileged scaffold" in drug discovery. Its non-planar,

flexible conformation allows it to present substituents in a wider range of three-dimensional

space compared to more common five- or six-membered rings. This structural feature is highly

advantageous for optimizing interactions with complex biological targets.

Azepane-based compounds have demonstrated a wide array of pharmacological activities, and

over 20 drugs containing this motif have been approved by the FDA.[11] The scaffold is a key

component in drugs targeting cancer, Alzheimer's disease, and various neurological disorders.

[11] Azepan-4-ol hydrochloride serves as a direct precursor to these more complex

molecules, providing a synthetically accessible entry point into this valuable chemical space.[1]

A notable application is in the development of agents targeting the central nervous system

(CNS). For instance, novel bicyclic azepanes have been synthesized and identified as potent

inhibitors of monoamine transporters, specifically the norepinephrine (NET) and dopamine

(DAT) transporters, as well as the sigma-1 receptor (σ-1R).[12] This polypharmacology

suggests that N-functionalized azepane scaffolds could be tunable starting points for

developing treatments for complex neuropsychiatric disorders.[12]

Caption: Logical flow from Azepan-4-ol HCl to diverse applications.

Synthesis and Mechanistic Insights
Azepan-4-ol hydrochloride is primarily used as a starting material. The secondary amine of

the azepane ring is a nucleophilic handle for elaboration, while the hydroxyl group can be used

for further functionalization, such as etherification, esterification, or oxidation to the

corresponding ketone (azepan-4-one).

Conceptual Synthetic Workflow: N-Benzylation of a
Fused Azepane
The synthesis of advanced azepane derivatives often involves multi-step sequences. A

representative example from recent literature involves the creation of N-benzylated bicyclic

azepanes, which have shown potent neuropharmacological activity.[12] While not a direct

synthesis of Azepan-4-ol, this illustrates the type of complex synthesis where it would be a

valuable intermediate.
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Caption: Representative workflow for synthesizing complex azepane derivatives.

Experimental Protocols
The following protocols are generalized but represent standard, validated methodologies for

the handling and reaction of intermediates like Azepan-4-ol hydrochloride.

Protocol 1: General Procedure for Reductive Amination
This protocol describes a common and crucial reaction to functionalize the secondary amine of

the azepane. Reductive amination is a robust method for forming C-N bonds.

Rationale: This two-step, one-pot procedure first forms an iminium ion intermediate from the

azepane and an aldehyde/ketone, which is then immediately reduced by a mild reducing agent

like sodium triacetoxyborohydride. This choice of reagent is key; it is selective for the iminium

ion in the presence of the starting carbonyl compound, minimizing side reactions.

Methodology:

Reagent Preparation: To a solution of Azepan-4-ol hydrochloride (1.0 eq) and an aldehyde

or ketone (1.1 eq) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane, ~0.1

M), add a mild base such as triethylamine (1.1 eq) to neutralize the hydrochloride and free

the amine.

Reaction Initiation: Stir the mixture at room temperature for 30-60 minutes to facilitate the

formation of the iminium intermediate.

Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise to the

reaction mixture. The portion-wise addition helps to control any potential exotherm.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed

(typically 2-12 hours).

Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium

bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer twice with

the reaction solvent.
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Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter,

and concentrate under reduced pressure. Purify the resulting crude product by flash column

chromatography on silica gel.

Protocol 2: Analytical Characterization Workflow
Confirming the structure and purity of the final product is a cornerstone of scientific integrity. A

standard workflow ensures that the material meets the required specifications for further use.

Rationale: This multi-technique approach provides orthogonal data points to confirm identity

and purity. NMR provides detailed structural information, Mass Spectrometry confirms the

molecular weight, and HPLC assesses the purity level.

Synthesized Product

¹H and ¹³C NMR Spectroscopy

Structural Elucidation

Mass Spectrometry (LC-MS or HRMS)

Molecular Weight Confirmation

High-Performance Liquid
Chromatography (HPLC)

Purity Assessment

Purity & Structure Confirmed?

Release for Further Use

Yes

Re-purify or Re-synthesize

No

Click to download full resolution via product page

Caption: Standard workflow for analytical characterization of a chemical entity.

Conclusion
Azepan-4-ol hydrochloride is more than a simple chemical; it is an enabling tool for

innovation in drug discovery and materials science. Its well-defined structure, coupled with the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1439870?utm_src=pdf-body-img
https://www.benchchem.com/product/b1439870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1439870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


strategic importance of the azepane scaffold, makes it a high-value intermediate for accessing

novel and biologically active molecules.[1][11] The insights and protocols provided in this guide

are intended to empower researchers to utilize this versatile building block safely and

effectively, paving the way for future discoveries in medicinal chemistry and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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